Cas no 1068012-41-8 ((R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde)

(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde structure

1068012-41-8 structure

Product Name:(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde

CAS No:1068012-41-8

Molecular Formula:C₁₄H₁₇NO₃

Molecular Weight:247.28968

CID:893833

PubChem ID:40429398

(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde Properties

Names and Identifiers

- (R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde
- benzyl (2R)-2-formylpiperidine-1-carboxylate

Computed Properties

Exact Mass: 247.12100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 247.12084340g/mol
Heavy Atom Count: 18
Complexity: 287
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 46.6Å²

Experimental Properties

LogP: 2.31450
PSA: 46.61000
Solubility: Very slightly soluble (0.3 g/l) (25 º C),
Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),

(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	B286270-5mg	(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde	1068012-41-8		5mg	$ 110.00	2023-04-18

(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde Synthesis

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